Cas no 2138334-25-3 (1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2138334-25-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6526286
• PubChem ID: 165849236
• Update Time: 2025-05-20

1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-726718
• 2138334-25-3
• 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

• Inchi： 1S/C11H14FNO/c1-7(13)9-5-8-3-2-4-10(12)11(8)14-6-9/h2-4,7,9H,5-6,13H2,1H3
• InChI Key： WCCSELKJDXJCKB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OCC(C(C)N)C2

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138334-25-3)

The compound 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138334-25-3) is a fluorinated benzopyran derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an 8-fluoro substitution on the benzopyran ring and an ethan-1-amine side chain, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated compounds like 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine has surged, driven by their enhanced bioavailability and metabolic stability. This compound’s benzopyran core is a common motif in medicinal chemistry, often associated with anti-inflammatory and neuroprotective properties. The addition of a fluoro group at the 8-position further optimizes its pharmacokinetic profile, a feature highly sought after in modern drug design. Such modifications are frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and fluorine in drug development.

One of the most frequently asked questions about CAS No. 2138334-25-3 revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, including reductive amination and cyclization techniques, which are well-documented in peer-reviewed journals. Researchers also inquire about its solubility and stability under various conditions, as these factors are critical for formulation development. Addressing these queries not only enhances the compound’s accessibility but also supports its integration into high-throughput screening programs.

The therapeutic potential of 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is another hot topic. Preliminary studies suggest its relevance in modulating G-protein-coupled receptors (GPCRs), a target class implicated in numerous diseases. This aligns with the growing interest in GPCR drug discovery, a trending subject in academic and industrial research. Additionally, its fluorinated structure may offer advantages in crossing the blood-brain barrier, making it a candidate for central nervous system (CNS) applications.

From a commercial perspective, CAS No. 2138334-25-3 is gaining traction among suppliers specializing in pharmaceutical intermediates and building blocks. Its inclusion in catalogs reflects the compound’s rising importance in the drug development pipeline. Analysts note that its market growth correlates with the broader expansion of the fluoro-pharmaceuticals sector, which is projected to grow significantly in the next decade. This trend underscores the need for reliable synthesis protocols and quality control measures.

In summary, 1-(8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138334-25-3) represents a versatile and scientifically valuable compound. Its structural features, combined with its potential therapeutic applications, position it as a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing medicinal chemistry and drug discovery efforts worldwide.